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Compound of Interest

4-(Hydroxymethyl)-2-iodo-6-
Compound Name:
methoxyphenol

Cat. No.: B1354997

For Researchers, Scientists, and Drug Development Professionals
Introduction

4-(Hydroxymethyl)-2-iodo-6-methoxyphenol, also known as 5-iodovanillyl alcohal, is a
halogenated derivative of vanillyl alcohol. Vanillyl alcohol itself is a naturally occurring
compound found in various plants and is structurally related to vanillin, the primary component
of vanilla extract. The introduction of an iodine atom to the aromatic ring is anticipated to modify
the parent molecule's physicochemical properties and biological activities. This guide provides
a comprehensive overview of the available information on 4-(hydroxymethyl)-2-iodo-6-
methoxyphenol, including its synthesis, physicochemical properties, and potential biological
activities inferred from structurally related compounds. Due to the limited specific literature on
this compound, this guide also presents detailed, plausible experimental protocols and
workflows for its synthesis and biological evaluation.

Physicochemical Properties

While extensive experimental data for 4-(hydroxymethyl)-2-iodo-6-methoxyphenol is not
readily available in the peer-reviewed literature, basic properties can be collated from chemical
supplier databases.[1][2][3][4]
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Property Value Source
CAS Number 37987-21-6 [1][2][3]
Molecular Formula CsHolOs [11[2][3]
Molecular Weight 280.06 g/mol [2][3]

5-lodovanillyl alcohol, 3-lodo-
Synonyms 4-hydroxy-5- [2]

methoxybenzenemethanol

Purity Typically available at 295% [4]
LogP (calculated) 1.49770 [2]
Hydrogen Bond Donors 2 [2]
Hydrogen Bond Acceptors 3 [2]

Synthesis of 4-(Hydroxymethyl)-2-iodo-6-
methoxyphenol

There is no detailed published protocol for the synthesis of 4-(hydroxymethyl)-2-iodo-6-
methoxyphenol. However, a plausible and efficient synthesis can be adapted from the well-
documented electrophilic iodination of its aldehyde analog, vanillin.[5][6][7][8] The proposed
synthesis involves the direct iodination of vanillyl alcohol using sodium iodide and sodium
hypochlorite (household bleach) as the oxidizing agent.

Proposed Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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